![molecular formula C16H27N3OS B2705737 1-(4-((4-(Tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-methylpropan-1-one CAS No. 1172031-78-5](/img/structure/B2705737.png)
1-(4-((4-(Tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-methylpropan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known to have various biological activities and are part of some clinically applied anticancer drugs such as dasatinib and alpelisib . The compound also contains a piperazine ring, which is often found in pharmaceuticals due to its ability to improve solubility and bioavailability .
Scientific Research Applications
Synthesis and Structural Characterization
Researchers have developed methods for synthesizing compounds similar to 1-(4-((4-(Tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)-2-methylpropan-1-one, focusing on their structural characterization through various spectroscopic techniques. These methods enable the exploration of the compound's properties and potential applications in medicinal chemistry. For instance, Sanjeevarayappa et al. (2015) synthesized and characterized tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, revealing insights into its molecular structure through X-ray diffraction studies and evaluating its biological activities (Sanjeevarayappa et al., 2015).
Biological Activities
Several studies have focused on evaluating the biological activities of compounds structurally related to this compound. This includes their antibacterial, antifungal, and anticancer properties. For example, novel derivatives containing the piperazine moiety have shown potent cytotoxic activities against human cancer cell lines, suggesting their potential as anticancer agents (Gudisela et al., 2017). Similarly, compounds with piperazine moieties have demonstrated good antibacterial and antifungal activities, indicating their application in addressing microbial infections (Mohanty et al., 2015).
Antimicrobial Agents
Compounds with the piperazine structure have been synthesized and tested for their antimicrobial efficacy against various bacterial and fungal strains. Research in this area aims to develop new therapeutic agents capable of combating resistant microbial infections. Patel et al. (2012) synthesized a series of s-triazine-based thiazolidinones as antimicrobial agents, highlighting the compound's potential in addressing microbial resistance issues (Patel et al., 2012).
Antitubercular Activity
Research into compounds structurally similar to this compound has also explored their potential as antitubercular agents. Jallapally et al. (2014) designed a series of 2-butyl-4-chloroimidazole-based substituted piperazine-thiosemicarbazone hybrids, which showed potent antitubercular activity against Mycobacterium tuberculosis H37Rv, suggesting their utility in tuberculosis treatment (Jallapally et al., 2014).
Mechanism of Action
Thiazoles
, for example, have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities . They are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs) .
Future Directions
Properties
IUPAC Name |
1-[4-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-2-methylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27N3OS/c1-12(2)15(20)19-8-6-18(7-9-19)10-14-17-13(11-21-14)16(3,4)5/h11-12H,6-10H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KICOZSCKSDCEHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCN(CC1)CC2=NC(=CS2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.